Cas no 477546-53-5 (N-(5-methyl-1,2-oxazol-3-yl)-4-(pyrrolidine-1-sulfonyl)benzamide)

• Product Name: N-(5-methyl-1,2-oxazol-3-yl)-4-(pyrrolidine-1-sulfonyl)benzamide
• CAS No: 477546-53-5
• MF: C₁₅H₁₇N₃O₄S
• MW: 335.378182172775
• CID: 6207444
• PubChem ID: 7126082
• Update Time: 2025-06-13

N-(5-methyl-1,2-oxazol-3-yl)-4-(pyrrolidine-1-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(5-methyl-1,2-oxazol-3-yl)-4-(pyrrolidine-1-sulfonyl)benzamide
• N-(5-methyl-1,2-oxazol-3-yl)-4-pyrrolidin-1-ylsulfonylbenzamide
• AKOS024601341
• F0866-0286
• N-(5-methylisoxazol-3-yl)-4-(pyrrolidin-1-ylsulfonyl)benzamide
• SR-01000009702
• SR-01000009702-1
• Oprea1_651669
• 477546-53-5

• Inchi： 1S/C15H17N3O4S/c1-11-10-14(17-22-11)16-15(19)12-4-6-13(7-5-12)23(20,21)18-8-2-3-9-18/h4-7,10H,2-3,8-9H2,1H3,(H,16,17,19)
• InChI Key： KGIDNYSPRFMSPE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2C=C(C)ON=2)=O)=CC=1)(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 335.09397721g/mol
• Monoisotopic Mass: 335.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-(5-methyl-1,2-oxazol-3-yl)-4-(pyrrolidine-1-sulfonyl)benzamide

Comprehensive Overview of N-(5-methyl-1,2-oxazol-3-yl)-4-(pyrrolidine-1-sulfonyl)benzamide (CAS 477546-53-5)

The compound N-(5-methyl-1,2-oxazol-3-yl)-4-(pyrrolidine-1-sulfonyl)benzamide (CAS 477546-53-5) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including the 5-methyl-1,2-oxazol-3-yl and pyrrolidine-1-sulfonyl moieties, make it a promising candidate for various applications in drug discovery and development. Researchers are particularly interested in its potential as a modulator of specific biological pathways, given its ability to interact with key protein targets.

In recent years, the demand for novel small-molecule inhibitors and biochemical probes has surged, driven by advancements in precision medicine and targeted therapies. N-(5-methyl-1,2-oxazol-3-yl)-4-(pyrrolidine-1-sulfonyl)benzamide fits into this trend due to its sulfonamide group, which is known for its versatility in medicinal chemistry. This functional group is often associated with enhanced binding affinity and selectivity, making it a valuable scaffold for designing next-generation therapeutics.

One of the most frequently searched questions in the context of this compound is: "What are the potential applications of CAS 477546-53-5 in cancer research?" Preliminary studies suggest that derivatives of this molecule may exhibit anti-proliferative properties, particularly in certain cancer cell lines. However, further validation is required to confirm its efficacy and safety profile. The compound's mechanism of action is also a topic of active investigation, with researchers exploring its interactions with enzymes and receptors involved in disease progression.

Another area of interest is the compound's synthetic accessibility. The presence of the oxazole ring and pyrrolidine sulfonyl group offers multiple sites for chemical modification, enabling the development of analogs with tailored properties. This flexibility is crucial for optimizing pharmacokinetic and pharmacodynamic profiles, which are critical for clinical translation. Synthetic chemists are particularly keen on exploring green chemistry approaches to produce this compound sustainably, aligning with the growing emphasis on environmentally friendly drug development.

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In conclusion, N-(5-methyl-1,2-oxazol-3-yl)-4-(pyrrolidine-1-sulfonyl)benzamide represents a fascinating area of study at the intersection of chemistry and biology. Its potential applications in drug discovery, coupled with its structural versatility, make it a compound worth watching in the coming years. As research progresses, we can expect to see more insights into its biological activities and therapeutic potential, further solidifying its place in modern science.